Cas no 668261-27-6 (tert-Butyl 2-amino-5-iodobenzoate)

Technical Introduction: tert-Butyl 2-amino-5-iodobenzoate is a versatile intermediate in organic synthesis, particularly valued for its iodine substituent and protected carboxylate group. The tert-butyl ester moiety enhances stability, facilitating handling and storage under standard conditions. The amino and iodo functional groups offer reactive sites for further derivatization, making it useful in cross-coupling reactions, such as Suzuki or Sonogashira couplings, as well as in the synthesis of pharmaceuticals and agrochemicals. Its well-defined structure ensures consistent reactivity, while the iodine atom provides a handle for metal-catalyzed transformations. This compound is particularly advantageous in medicinal chemistry for constructing complex aromatic frameworks with precision.

tert-Butyl 2-amino-5-iodobenzoate structure

668261-27-6 structure

Product Name:tert-Butyl 2-amino-5-iodobenzoate

CAS No:668261-27-6

MF:C₁₁H₁₄INO₂

MW:319.138835430145

MDL:MFCD11112880

CID:1030703

PubChem ID:44828910

Update Time:2025-06-09

tert-Butyl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-amino-5-iodobenzoate
- LogP
- A835555
- SCHEMBL6351877
- AKOS012412636
- CS-0145328
- 668261-27-6
- tert-Butyl2-amino-5-iodobenzoate
- SB82715
- EN300-941323
- FT-0656372
- DTXSID10660997
- tert-butyl 2-amino-5-iodo-benzoate
- QNUOGGUIWUBLJN-UHFFFAOYSA-N
- DB-073798
- MDL： MFCD11112880
- Inchi： 1S/C11H14INO2/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6H,13H2,1-3H3
- InChI Key： QNUOGGUIWUBLJN-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C=1)C(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 319.00652
Monoisotopic Mass: 319.00693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32

tert-Butyl 2-amino-5-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097575-5g	tert-Butyl 2-amino-5-iodobenzoate	668261-27-6	95%	5g	$475.08	2023-09-01
Alichem	A019097575-10g	tert-Butyl 2-amino-5-iodobenzoate	668261-27-6	95%	10g	$700.35	2023-09-01
Alichem	A019097575-25g	tert-Butyl 2-amino-5-iodobenzoate	668261-27-6	95%	25g	$1110.78	2023-09-01
Chemenu	CM153534-1g	tert-butyl 2-amino-5-iodobenzoate	668261-27-6	95%	1g	$1786	2023-01-09
Enamine	EN300-941323-0.05g	tert-butyl 2-amino-5-iodobenzoate	668261-27-6	95.0%	0.05g	$455.0	2025-03-21
Enamine	EN300-941323-0.1g	tert-butyl 2-amino-5-iodobenzoate	668261-27-6	95.0%	0.1g	$476.0	2025-03-21
Enamine	EN300-941323-0.25g	tert-butyl 2-amino-5-iodobenzoate	668261-27-6	95.0%	0.25g	$498.0	2025-03-21
Enamine	EN300-941323-0.5g	tert-butyl 2-amino-5-iodobenzoate	668261-27-6	95.0%	0.5g	$520.0	2025-03-21
Enamine	EN300-941323-1.0g	tert-butyl 2-amino-5-iodobenzoate	668261-27-6	95.0%	1.0g	$541.0	2025-03-21
Enamine	EN300-941323-2.5g	tert-butyl 2-amino-5-iodobenzoate	668261-27-6	95.0%	2.5g	$1063.0	2025-03-21